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Introduction

Phthalate esters (PAES) are a class of synthetic chemicals widely used as plasticizers to
enhance the flexibility and durability of various polymer products.[1][2] Their extensive use has
led to their ubiquitous presence in the environment, including water sources.[1][2] Due to their
potential endocrine-disrupting properties and other adverse health effects, monitoring phthalate
levels in water is of significant importance.[3][4] Solid-phase extraction (SPE) has emerged as
a robust and efficient technique for the preconcentration and cleanup of phthalates from
agueous matrices prior to chromatographic analysis.[5][6][7] This method offers several
advantages over traditional liquid-liquid extraction, including higher recovery rates, reduced
solvent consumption, simplicity, and ease of operation.[5][7]

This application note provides a detailed protocol for the solid-phase extraction of common
phthalates from water samples, followed by analysis using High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography (GC).

Principle of Solid-Phase Extraction
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SPE is a sample preparation technique that separates components of a mixture in a liquid
sample (mobile phase) based on their physical and chemical properties as they pass through a
solid stationary phase. For phthalate analysis, a common approach is reversed-phase SPE,
where a nonpolar stationary phase (e.g., C18-bonded silica) is used to retain the relatively
nonpolar phthalates from the polar water sample. The retained analytes are then eluted with a
small volume of an organic solvent.

Experimental Protocols

This section details two common protocols for the SPE of phthalates from water samples using
different sorbent materials: C18 and a polymeric sorbent (Hydrophilic-Lipophilic Balanced -
HLB).

Protocol 1: Phthalate Extraction using C18 SPE
Cartridges

This protocol is a widely used method for the extraction of a broad range of phthalates from
water samples.

Materials and Reagents:
e SPE Sorbent: C18 bonded silica gel cartridges (e.g., Sep-Pak C18).[6][8]

« Reagents:

o

Methanol (HPLC grade)[5]

[¢]

Acetonitrile (HPLC grade)[9][10]

[¢]

Ethyl Acetate (HPLC grade)[5][8]

o

Dichloromethane (HPLC grade)[4]

o

Purified water (HPLC grade)

[¢]

Phthalate standards (e.g., DMP, DEP, DBP, BBP, DEHP, DNOP)[1][5]

e Apparatus:
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[e]

SPE vacuum manifold[6]

o

Glass sample bottles

[¢]

Concentrator/Evaporator (e.g., nitrogen blow-down)

[¢]

Volumetric flasks and pipettes

[e]

Syringe filters (0.22 pm or 0.45 pum)[10]
Procedure:
e Sample Preparation:
o Collect water samples in clean glass bottles.
o If the sample contains suspended solids, filter it through a glass fiber filter.

o Acidify the water sample to a pH of approximately 2 to enhance the retention of some
phthalates.[8]

e SPE Cartridge Conditioning:
o Flush the C18 cartridge with 5 mL of ethyl acetate.[8]
o Flush the cartridge with 5 mL of methanol.[5][8]

o Equilibrate the cartridge with 10 mL of deionized water.[8] Ensure the sorbent bed does
not run dry.

e Sample Loading:

o Load the pre-treated water sample (e.g., 250 mL) onto the conditioned cartridge at a flow
rate of approximately 5 mL/min.[8]

o Cartridge Washing:

o Wash the cartridge with 5 mL of deionized water to remove any polar interferences.[8]
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o Dry the cartridge under vacuum for at least 30 minutes to remove residual water.[8]

o Elution:

o Elute the retained phthalates with 10 mL of acetonitrile or a 1:1 mixture of ethyl acetate
and dichloromethane.[8][10] Collect the eluate in a clean collection tube.

e Post-Elution and Reconstitution:
o Concentrate the eluate to near dryness under a gentle stream of nitrogen.[8][10]

o Reconstitute the residue in a suitable solvent (e.g., 1 mL of methanol or hexane) for
subsequent GC or HPLC analysis.[8][10]

o Filter the reconstituted sample through a 0.22 um syringe filter before injection into the
analytical instrument.[10]

Protocol 2: Phthalate Extraction using Polymeric HLB
SPE Cartridges

Polymeric sorbents with a hydrophilic-lipophilic balance (HLB) often provide superior recovery
for a wider range of phthalates compared to traditional C18 sorbents.[8]

Materials and Reagents:
e SPE Sorbent: HLB cartridges (e.g., Oasis HLB, Chromabond® HLB).[8][11]

e Reagents:

[¢]

Methanol (HPLC grade)

o

Ethyl Acetate (HPLC grade)[8]

o

Purified water (HPLC grade)

Phthalate standards

o

o Apparatus: Same as Protocol 1.
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Procedure:
e Sample Preparation:
o Adjust the pH of the water sample (e.g., 50 mL) to 6.0.[8]
o SPE Cartridge Conditioning:
o Flush the HLB cartridge with 5 mL of ethyl acetate.
o Flush the cartridge with 5 mL of methanol.
o Equilibrate the cartridge with 10 mL of deionized water.
e Sample Loading:

o Load the pH-adjusted water sample onto the conditioned cartridge at a controlled flow
rate.[8]

» Cartridge Washing:
o Wash the cartridge with a suitable agueous solution to remove interferences.[8]
o Dry the cartridge under vacuum for 20 minutes.[8]

 Elution:
o Elute the phthalates with 10 mL of ethyl acetate.[8]

e Post-Elution and Reconstitution:

o Concentrate the eluate and reconstitute in a solvent compatible with the analytical
instrument, following the same procedure as in Protocol 1.[8]

Data Presentation

The following table summarizes the quantitative performance of different SPE sorbents for the
extraction of various phthalate esters from water samples, as reported in the literature.
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SPE Elution Analytical Recovery Referenc
Phthalate LODI/ILOQ
Sorbent Solvent Method (%) e
Resin-
DMP, DEP, Acetonitrile 97.99- LOD: 0.01-
based HPLC [91[12]
DBP, DOP /Water 100.56 0.06 pg/L
COFs
DMP, DEP, o Ethyl LOD:
Florisil (1
DBP, ) Acetate (5 GC-FID 98.2-110.0 0.025-0.05 [5]
DEHP 9 mL) mg/L
LOD: 0.003
] Sep-Pak Methanol/l pg/mL,
Various HPLC-PDA - [6]
C18 sopropanol LOQ: 0.01
pg/mL
DBP, BBP,
DEHP,
Automated Within EPA
DNOP, _ - GC-ECD o - [1]
SPE Disk limits
DINP,
DIDP
DMP, DEP,
DiPP, SPME
) Thermal LOD: 0.3-
DiBP, (DVBICAR/ ] GC-MS/MS - [3]
Desorption 2.6 ng/mL
DnBP, PDMS)
DEHP
DMP, DEP, CH3OH/C
LOD: 28.5-
DBP, C18 H2CI2 GC 83-96 [4]
60.6 ng/L
DEHP (50/50)
DMP, DEP,
SPME LOQ:
DBP, BBP, Thermal
(Polyacryla ] GC-ECD - 0.001- [13]
DEHP, Desorption
te) 0.050 pg/L
DNOP
DPP, DBP, Chromabo - GC-MS 75-112 - [11]
DIPP, nd® HLB
DNPP,
BBP,
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DCHP,
DEHP

DMP: Dimethyl phthalate, DEP: Diethyl phthalate, DBP: Dibutyl phthalate, DOP: Dioctyl
phthalate, DEHP: Bis(2-ethylhexyl) phthalate, DiPP: Diisopropyl phthalate, DiBP: Diisobutyl
phthalate, DnBP: Di-n-butyl phthalate, BBP: Benzylbutyl phthalate, DNOP: Di-n-octyl phthalate,
DINP: Diisononyl phthalate, DIDP: Diisodecyl phthalate, DPHP: Diphenyl phthalate, DBZP:
Dibenzyl phthalate, BBeP: Benzyl benzoate, DPEP: Dipropyl phthalate, DCHP: Dicyclohexyl
phthalate, DNNP: Dinonyl phthalate. LOD: Limit of Detection, LOQ: Limit of Quantification.

Visualization

The following diagram illustrates the general experimental workflow for the solid-phase
extraction of phthalates from a water sample.
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Caption: General workflow for phthalate extraction using SPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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